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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of the antimony-121 (¹²¹Sb)

isotope in solid-state physics research. The unique nuclear properties of ¹²¹Sb make it a

powerful probe for investigating local electronic and magnetic structures, as well as lattice

dynamics in a wide range of materials. This guide covers three primary techniques: ¹²¹Sb

Mössbauer Spectroscopy, ¹²¹Sb Solid-State Nuclear Magnetic Resonance (NMR), and ¹²¹Sb

Nuclear Inelastic Scattering (NIS).

¹²¹Sb Mössbauer Spectroscopy
¹²¹Sb Mössbauer spectroscopy is a highly sensitive technique for probing the local environment

of antimony atoms in solids. It relies on the recoilless emission and resonant absorption of

gamma rays by ¹²¹Sb nuclei. The resulting spectra provide information on the hyperfine

interactions between the nucleus and its surrounding electrons, offering insights into the

chemical state, bonding, and magnetic properties of Sb-containing materials.[1][2][3]

Key Applications:
Characterization of Intermetallic Compounds: This technique is extensively used to study the

electronic structure and local environment of antimony in various intermetallic compounds,
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including thermoelectrics like skutterudites and half-Heusler alloys, as well as magnetic

materials.[4]

Valence State Determination: The isomer shift, a key parameter in Mössbauer spectroscopy,

is sensitive to the s-electron density at the nucleus and can be used to determine the

oxidation state of antimony (e.g., Sb³⁻, Sb³⁺, Sb⁵⁺).[1][3]

Local Symmetry and Bonding: The quadrupole splitting of the Mössbauer spectrum provides

information about the electric field gradient at the Sb nucleus, which is influenced by the

symmetry of the local atomic arrangement and the nature of the chemical bonds.[1][3]

Magnetic Properties: In magnetically ordered materials, the interaction between the nuclear

magnetic moment and the internal magnetic field leads to a splitting of the spectral lines,

allowing for the determination of the magnitude and direction of the hyperfine magnetic field

at the antimony site.

Quantitative Data: Hyperfine Parameters of ¹²¹Sb in
Various Solids
The following table summarizes typical ¹²¹Sb Mössbauer hyperfine parameters for a selection of

solid-state materials. The isomer shift (δ) is given relative to a BaSnO₃ source at room

temperature.
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Material
Class

Compound
Isomer Shift
(δ) (mm/s)

Quadrupole
Splitting
(e²qQ)
(mm/s)

Hyperfine
Field (Bhf)
(T)

Reference

Skutterudites CoSb₃ -8.5 to -8.0 0.0 -

Fe₀.₅Ni₀.₅Sb₃ -8.2 0.0 -

RhSb₃ -8.1 0.0 -

IrSb₃ -7.9 0.0 -

Half-Heusler

Alloys
CoMnSb - - - [4]

Intermetallics InSb -8.5 0.0 -

GaSb -8.3 0.0 -

AlSb -7.9 0.0 -

Oxides α-Sb₂O₃ -11.3 +19.5 -

β-Sb₂O₃ -11.8 +18.0 -

Sb₂O₅ +2.9 +5.5 -

Hypervalent

Complexes
Rf₂SbCl -5.73 -18.7 - [5]

Rf₂SbTol -6.21 -20.6 - [5]

Rf₂SbCrCp(C

O)₃
-6.41 -17.5 - [5]

Rf₂SbFeCp(C

O)₂
-6.49 -17.0 - [5]

Note: RfH = o-C₆H₄C(CF₃)₂OH⁻, Tol = p-CH₃C₆H₄

Experimental Protocol: ¹²¹Sb Mössbauer Spectroscopy
1. Sample Preparation:
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The sample should be in a solid, powdered form.

For transmission Mössbauer spectroscopy, the optimal thickness of the absorber needs to be

calculated to maximize the resonant absorption effect without excessive non-resonant

absorption.

The powder is typically mixed with an inert binder (e.g., boron nitride) and pressed into a

pellet of uniform thickness.

The sample is then mounted in a cryostat for temperature-dependent measurements.

2. Spectrometer Setup:

A Mössbauer spectrometer consists of a radioactive source (typically ¹²¹mSn in a BaSnO₃

matrix), a velocity transducer to modulate the gamma-ray energy via the Doppler effect, a

detector, and data acquisition electronics.[2][6][7]

The velocity scale is calibrated using a standard absorber with a known spectrum, such as

an iron foil.[6]

3. Data Acquisition:

The gamma-ray source is oscillated with a precise velocity waveform (typically a triangular or

sinusoidal waveform).[6]

The transmitted gamma-ray intensity is recorded as a function of the source velocity.

Data is collected over a period of hours to days to achieve a sufficient signal-to-noise ratio.

4. Data Analysis:

The resulting Mössbauer spectrum (a plot of transmission vs. velocity) is fitted with

Lorentzian line shapes to extract the hyperfine parameters: isomer shift (δ), quadrupole

splitting (e²qQ), and hyperfine magnetic field (Bhf).[8][9][10]

Specialized software is used for the fitting procedure, which involves minimizing the chi-

squared value between the experimental data and the theoretical model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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